Cas no 113502-46-8 (Ethyl 3-methyl-1-phenyl-1H-pyrazole-4-carboxylate)

Ethyl 3-methyl-1-phenyl-1H-pyrazole-4-carboxylate structure
113502-46-8 structure
Product Name:Ethyl 3-methyl-1-phenyl-1H-pyrazole-4-carboxylate
CAS No:113502-46-8
MF:C13H14N2O2
MW:230.262463092804
CID:1076026
PubChem ID:13792531
Update Time:2025-04-20

Ethyl 3-methyl-1-phenyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-methyl-1-phenyl-1H-pyrazole-4-carboxylate
    • 1H-Pyrazole-4-carboxylic acid,3-methyl-1-phenyl-,ethyl ester
    • ethoxycarbonyl-4 methyl-1 pyrazole
    • ethoxycarbonyl-4 methyl-3 phenyl-1 pyrazole
    • HUSYDQBISBQGTN-UHFFFAOYSA-N
    • DTXSID40549589
    • AKOS015831091
    • CS-0339315
    • 3-methyl-1-phenyl-1h-pyrazole-4-carboxylic acid ethyl ester
    • ethyl3-methyl-1-phenyl-1H-pyrazole-4-carboxylate
    • ethyl 3-methyl-1-phenylpyrazole-4-carboxylate
    • SCHEMBL6172144
    • DB-157596
    • STL361665
    • 113502-46-8
    • 1H-Pyrazole-4-carboxylic acid, 3-methyl-1-phenyl-, ethyl ester
    • MDL： MFCD19103575
    • Inchi： 1S/C13H14N2O2/c1-3-17-13(16)12-9-15(14-10(12)2)11-7-5-4-6-8-11/h4-9H,3H2,1-2H3
    • InChI Key： HUSYDQBISBQGTN-UHFFFAOYSA-N
    • SMILES： O(CC)C(C1=CN(C2C=CC=CC=2)N=C1C)=O

Computed Properties

  • Exact Mass: 230.10600
  • Monoisotopic Mass: 230.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 264
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 44.12000
  • LogP: 2.35740

Ethyl 3-methyl-1-phenyl-1H-pyrazole-4-carboxylate Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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